![molecular formula C9H9BrN2O B2845026 8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one CAS No. 1936395-36-6](/img/structure/B2845026.png)
8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one (8-Br-1-M-3,4-DHQ-2(1H)-one) is a heterocyclic compound belonging to the quinazolinone family of compounds. It is a colorless solid that is soluble in organic solvents and has a melting point of 108-110°C. 8-Br-1-M-3,4-DHQ-2(1H)-one is a versatile compound that has a wide range of applications in the field of organic synthesis and medicinal chemistry.
Scientific Research Applications
Catalysis and Synthesis Efficiency
Research highlights the role of certain ionic liquids and catalytic systems in enhancing the synthesis of quinazolinone derivatives, including structures similar to 8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one. For instance, a study demonstrated the efficiency of a catalytic system comprising 1-methylimidazolium hydrogen sulfate and chlorotrimethylsilane for the synthesis of quinazolinones, emphasizing the potential of such compounds in diverse synthetic pathways (H. Kefayati, F. Asghari, & Raheleh Khanjanian, 2012).
Key Intermediates in Medicinal Chemistry
8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one serves as a critical intermediate in the synthesis of more complex molecules. Its incorporation into drug discovery processes, particularly as a precursor for key intermediates, underscores its value in medicinal chemistry (K. Nishimura & T. Saitoh, 2016).
Advanced Material Synthesis
Studies also delve into the innovative synthesis of novel quinazolinone derivatives with potential applications in materials science, such as fluorescent brightening agents. This indicates the compound's versatility beyond pharmaceuticals, extending its utility to material sciences and engineering (D. W. Rangnekar & G. Shenoy, 1987).
Novel Catalytic Methodologies
Further research introduces innovative catalytic methodologies for the synthesis of quinazolinone derivatives. For example, palladium-functionalized catalysts have been employed for efficient intramolecular carbon–carbon bond formation, highlighting the compound's relevance in developing new synthetic strategies (S. Bahadorikhalili et al., 2018).
Chemical Research and Application
The compound's role extends into chemical research aimed at understanding and optimizing the synthesis of quinazolinones for therapeutic applications, demonstrating its significance as a research tool in the development of anticancer agents (He Zheng-you, 2010).
properties
IUPAC Name |
8-bromo-1-methyl-3,4-dihydroquinazolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c1-12-8-6(5-11-9(12)13)3-2-4-7(8)10/h2-4H,5H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRVUYPDTAHIGBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CNC1=O)C=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-1-methyl-3,4-dihydroquinazolin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.